2,5-dimethyl-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]benzamide

• IUPAC Name: 2,5-dimethyl-N-[2-[[6-[(5-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C21H24N6O/c1-14-4-6-16(3)17(12-14)21(28)23-11-10-22-19-8-9-20(27-26-19)25-18-7-5-15(2)13-24-18/h4-9,12-13H,10-11H2,1-3H3,(H,22,26)(H,23,28)(H,24,25,27)
• InChI Key: QKLFOYCSBUFQQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NCCNC2=NN=C(C=C2)NC3=NC=C(C=C3)C
• Molecular Formula: C21H24N6O
• Molecular Weight: 376.5 g/mol

Description

2,5-dimethyl-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]benzamide is a useful research compound. Its molecular formula is C21H24N6O and its molecular weight is 376.5 g/mol. The purity is usually 95%.
The exact mass of the compound 2,5-dimethyl-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]benzamide is 376.20115941 g/mol and the complexity rating of the compound is 490. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis Methodologies

Researchers have developed high-yield synthesis methodologies for related compounds, focusing on optimizing conditions to achieve desired products efficiently. For instance, Bobeldijk et al. (1990) reported a simple and high-yield synthesis approach for benzamide derivatives used in radiopharmaceutical preparations, indicating the importance of such compounds in medical imaging and diagnostics (Bobeldijk et al., 1990).

Antimicrobial and Antioxidant Properties

Compounds with structural similarities have been synthesized and evaluated for their antimicrobial and antioxidant properties. Flefel et al. (2018) synthesized novel pyridine and fused pyridine derivatives, highlighting their moderate to good binding energies against target proteins and exhibiting antimicrobial and antioxidant activity (Flefel et al., 2018).

Antituberculosis Activity

Jadhav et al. (2016) focused on synthesizing substituted 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides derivatives and evaluated them for antituberculosis activity. The study found several compounds with moderate to good antituberculosis activity, demonstrating the potential of related compounds in combating Mycobacterium tuberculosis (Jadhav et al., 2016).

Anti-Inflammatory and Analgesic Agents

Research into benzamide-based compounds has led to the synthesis of novel molecules with significant anti-inflammatory and analgesic activities. Abu‐Hashem et al. (2020) synthesized novel derivatives and screened them as cyclooxygenase inhibitors, showing high COX-2 selectivity indices and comparable activity to standard drugs (Abu‐Hashem et al., 2020).

Antiviral Activity

Hebishy et al. (2020) developed a new route to synthesize benzamide-based 5-aminopyrazoles and their derivatives, demonstrating significant antiviral activities against avian influenza virus H5N1. This highlights the potential application of related compounds in developing antiviral therapeutics (Hebishy et al., 2020).